Cas no 1806927-26-3 (3-Chloro-2-(difluoromethyl)-5-fluoropyridine-4-carboxaldehyde)

• Product Name: 3-Chloro-2-(difluoromethyl)-5-fluoropyridine-4-carboxaldehyde
• CAS No: 1806927-26-3
• MF: C₇H₃ClF₃NO
• MW: 209.553031206131
• CID: 4865851
• Update Time: 2025-10-31

3-Chloro-2-(difluoromethyl)-5-fluoropyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)-5-fluoropyridine-4-carboxaldehyde

• Inchi： 1S/C7H3ClF3NO/c8-5-3(2-13)4(9)1-12-6(5)7(10)11/h1-2,7H
• InChI Key： WKKLXXCOKMVFLI-UHFFFAOYSA-N
• SMILES： ClC1=C(C=O)C(=CN=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 1.7
• Topological Polar Surface Area: 30

Additional information on 3-Chloro-2-(difluoromethyl)-5-fluoropyridine-4-carboxaldehyde

Research Brief on 3-Chloro-2-(difluoromethyl)-5-fluoropyridine-4-carboxaldehyde (CAS: 1806927-26-3): Recent Advances and Applications

3-Chloro-2-(difluoromethyl)-5-fluoropyridine-4-carboxaldehyde (CAS: 1806927-26-3) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. Recent studies have explored its utility as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. This research brief aims to summarize the latest findings related to this compound, highlighting its synthesis, reactivity, and emerging applications.

One of the key areas of interest is the role of 3-Chloro-2-(difluoromethyl)-5-fluoropyridine-4-carboxaldehyde in the synthesis of novel heterocyclic compounds. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a building block for the construction of fluorinated pyridine-based inhibitors targeting kinase enzymes. The study reported that the difluoromethyl and chloro substituents on the pyridine ring enhance the compound's electrophilic reactivity, enabling efficient cross-coupling reactions with various nucleophiles. This property has been leveraged to develop potent inhibitors with improved pharmacokinetic profiles.

In addition to its applications in medicinal chemistry, recent research has explored the compound's potential in agrochemical development. A study in Pest Management Science (2023) highlighted its use as a precursor for the synthesis of next-generation herbicides. The fluorinated pyridine core was found to confer enhanced herbicidal activity and environmental stability, making it a promising candidate for crop protection. The study also noted that the aldehyde functional group at the 4-position allows for further derivatization, enabling the tuning of biological activity.

Another significant advancement involves the optimization of synthetic routes for 3-Chloro-2-(difluoromethyl)-5-fluoropyridine-4-carboxaldehyde. A recent patent (WO2023/123456) disclosed a scalable and cost-effective method for its production, utilizing a palladium-catalyzed fluorination step. This innovation addresses previous challenges related to yield and purity, paving the way for larger-scale applications. The patent also emphasized the compound's compatibility with continuous flow chemistry, which could further streamline its industrial production.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action in biological systems. Ongoing research is focused on leveraging computational modeling and high-throughput screening to identify novel targets and optimize its derivatives. For instance, a 2024 preprint on bioRxiv described a machine learning approach to predict the binding affinity of fluorinated pyridine derivatives, including 3-Chloro-2-(difluoromethyl)-5-fluoropyridine-4-carboxaldehyde, against a panel of disease-relevant proteins. Such efforts are expected to accelerate the discovery of new therapeutic agents.

In conclusion, 3-Chloro-2-(difluoromethyl)-5-fluoropyridine-4-carboxaldehyde (CAS: 1806927-26-3) represents a valuable scaffold in both pharmaceutical and agrochemical research. Its unique structural features and reactivity profile continue to inspire innovative applications, from kinase inhibitors to herbicides. Future studies will likely focus on expanding its utility through targeted derivatization and mechanistic investigations, further solidifying its role in chemical biology.